Cas no 1805088-27-0 (2-Bromo-3-chloro-6-(difluoromethyl)-5-methoxypyridine)
2-Bromo-3-chloro-6-(difluoromethyl)-5-methoxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-3-chloro-6-(difluoromethyl)-5-methoxypyridine
-
- Inchi: 1S/C7H5BrClF2NO/c1-13-4-2-3(9)6(8)12-5(4)7(10)11/h2,7H,1H3
- InChI Key: KDAUJAVMDUXBAF-UHFFFAOYSA-N
- SMILES: BrC1=C(C=C(C(C(F)F)=N1)OC)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 175
- XLogP3: 3.1
- Topological Polar Surface Area: 22.1
2-Bromo-3-chloro-6-(difluoromethyl)-5-methoxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029063463-1g |
2-Bromo-3-chloro-6-(difluoromethyl)-5-methoxypyridine |
1805088-27-0 | 97% | 1g |
$1,534.70 | 2022-04-01 |
2-Bromo-3-chloro-6-(difluoromethyl)-5-methoxypyridine Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
Additional information on 2-Bromo-3-chloro-6-(difluoromethyl)-5-methoxypyridine
Introduction to 2-Bromo-3-chloro-6-(difluoromethyl)-5-methoxypyridine (CAS No. 1805088-27-0) and Its Applications in Modern Chemical Biology
2-Bromo-3-chloro-6-(difluoromethyl)-5-methoxypyridine (CAS No. 1805088-27-0) is a highly versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its bromo and chloro substituents along with a difluoromethyl group, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features make it an invaluable tool for medicinal chemists and researchers exploring novel therapeutic agents.
The pyridine core of this compound is a well-known pharmacophore, frequently incorporated into drug candidates due to its ability to interact with biological targets such as enzymes and receptors. The presence of both bromo and chloro atoms provides multiple sites for further functionalization, enabling the construction of complex molecular architectures. Additionally, the difluoromethyl group enhances the metabolic stability and binding affinity of the resulting compounds, making them more suitable for drug development.
In recent years, 2-bromo-3-chloro-6-(difluoromethyl)-5-methoxypyridine has been widely utilized in the synthesis of small-molecule inhibitors targeting various diseases. For instance, studies have demonstrated its role in developing kinase inhibitors, which are critical in treating cancers and inflammatory disorders. The compound’s ability to modulate enzyme activity through precise structural modifications has opened new avenues for therapeutic intervention.
One notable application of this compound is in the development of antiviral agents. The pyridine scaffold is frequently found in nucleoside analogs that inhibit viral replication. Researchers have leveraged the reactivity of 2-bromo-3-chloro-6-(difluoromethyl)-5-methoxypyridine to create novel derivatives with enhanced antiviral properties. These derivatives have shown promise in preclinical studies, highlighting the compound’s potential as a lead molecule in antiviral drug discovery.
The methoxy group in the molecule contributes to its overall solubility and bioavailability, which are essential factors in drug design. This feature allows for better absorption and distribution within the body, improving the efficacy of the final drug product. Furthermore, the methoxy group can be further modified through various chemical reactions, such as etherification or oxidation, to tailor the compound’s biological activity.
Advances in synthetic chemistry have enabled more efficient and scalable production methods for 2-bromo-3-chloro-6-(difluoromethyl)-5-methoxypyridine. These methods often involve multi-step organic transformations that highlight the compound’s reactivity and adaptability. The ability to produce this intermediate in high yields and purity has facilitated its widespread use in industrial applications.
Recent research has also explored the use of 2-bromo-3-chloro-6-(difluoromethyl)-5-methoxypyridine in materials science. Its electronic properties make it a candidate for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic cells. The compound’s ability to form stable complexes with other materials has opened new possibilities for developing advanced functional materials.
The growing interest in green chemistry has prompted investigations into sustainable synthetic routes for 2-bromo-3-chloro-6-(difluoromethyl)-5-methoxypyridine. Researchers are exploring catalytic methods that minimize waste and reduce energy consumption without compromising yield or purity. These efforts align with global initiatives to promote environmentally friendly chemical processes.
In conclusion, 2-bromo-3-chloro-6-(difluoromethyl)-5-methoxypyridine (CAS No. 1805088-27-0) is a multifaceted compound with broad applications across chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for developing novel therapeutic agents, antiviral drugs, and advanced materials. As research continues to uncover new possibilities for this compound, its significance in modern science is likely to grow even further.
1805088-27-0 (2-Bromo-3-chloro-6-(difluoromethyl)-5-methoxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)